Cas no 16942-73-7 (6-ethoxy-2-hydrazinyl-1,3-benzothiazole)

• Product Name: 6-ethoxy-2-hydrazinyl-1,3-benzothiazole
• CAS No: 16942-73-7
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 121998
• PubChem ID: 2049843
• Update Time: 2025-04-23

6-ethoxy-2-hydrazinyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-2-hydrazinylbenzo[d]thiazole
• (6-Ethoxy-benzothiazol-2-yl)-hydrazine
• 2(3H)-Benzothiazolone,6-ethoxy-,hydrazone(9CI)
• 2-hyrazinyl-6-ethoxybenzothiazole
• Benzothiazole,6-ethoxy-2-hydrazinyl-
• 2-Hydrazino-6-ethoxy-benzothiazol
• 6-Aethoxy-2-hydrazino-benzothiazol
• 6-Ethoxy-2-hydrazin-benzothiazol
• 6-ethoxy-2-hydrazino-benzothiazole
• 6-ethoxy-2-hydrazinyl-1,3-benzothiazole
• 6-ethoxybenzothiazole-2-ylhydrazine
• AC1M1H8N
• F1908-0015
• HMS1430J05
• IFLab1_006465
• SCHEMBL2076821
• AKOS002391403
• (6-ethoxy-1,3-benzothiazol-2-yl)hydrazine
• 16942-73-7
• DTXSID60365940
• 6-ethoxy-2-hydra-zinobenzothiazole
• SR-01000019050-1
• EN300-237647
• SR-01000019050
• BB 0246094
• STK731600

• Inchi： 1S/C9H11N3OS/c1-2-13-6-3-4-7-8(5-6)14-9(11-7)12-10/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： ATGMFUQLBDNCNW-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC2C=CC(=CC1=2)OCC

Computed Properties

• Exact Mass: 209.06243
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 60.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-ethoxy-2-hydrazinyl-1,3-benzothiazole

Introduction to 6-Ethoxy-2-hydrazinylbenzo[d]thiazole (CAS No. 16942-73-7) and Its Emerging Applications in Chemical Biology

6-Ethoxy-2-hydrazinylbenzo[d]thiazole, identified by the chemical identifier CAS No. 16942-73-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the benzo[d]thiazole class, a scaffold that is widely recognized for its biological activity and versatility in drug design. The presence of both an ethoxy group and a hydrazinyl moiety in its structure imparts distinct reactivity and functional potential, making it a valuable candidate for further exploration in medicinal chemistry.

The benzo[d]thiazole core is a privileged structure in pharmaceutical research, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The introduction of the ethoxy group at the 6-position and the hydrazinyl group at the 2-position enhances the compound's ability to interact with biological targets, thereby modulating cellular processes. This dual substitution pattern has been strategically employed in the development of novel therapeutic agents, particularly in addressing unmet medical needs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-Ethoxy-2-hydrazinylbenzo[d]thiazole and biological targets. Studies have demonstrated that the compound can bind to various enzymes and receptors, potentially inhibiting key pathways involved in disease progression. For instance, research has shown that derivatives of benzo[d]thiazole can interfere with tyrosine kinase activity, which is crucial in cancer therapy. The hydrazinyl group, in particular, has been found to participate in covalent bonding with certain biomolecules, leading to potent pharmacological effects.

In the realm of oncology, 6-Ethoxy-2-hydrazinylbenzo[d]thiazole has been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways. The ethoxy group may contribute to improved solubility and bioavailability, enhancing its pharmacokinetic profile. Additionally, the hydrazinyl moiety can undergo redox reactions, allowing for dynamic interactions with cellular components.

Beyond oncology, 6-Ethoxy-2-hydrazinylbenzo[d]thiazole has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and cardiovascular disorders. By modulating inflammatory cytokine production and inhibiting pro-inflammatory enzymes, this compound may serve as a lead molecule for developing anti-inflammatory therapies. The structural features of benzo[d]thiazole derivatives make them particularly adept at targeting inflammatory pathways without causing significant side effects.

The synthesis of 6-Ethoxy-2-hydrazinylbenzo[d]thiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for the introduction of additional functional groups, expanding the chemical space available for drug discovery.

From a computational perspective, virtual screening algorithms have been utilized to identify potential binding sites for 6-Ethoxy-2-hydrazinylbenzo[d]thiazole on target proteins. This approach has accelerated the identification of lead compounds and minimized experimental trial-and-error processes. Molecular dynamics simulations have further provided insights into the conformational flexibility of the compound upon binding to biological targets, aiding in the optimization of its pharmacophore.

The pharmacokinetic properties of 6-Ethoxy-2-hydrazinylbenzo[d]thiazole are also under investigation to ensure its suitability for clinical applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are critical considerations in drug development. Preliminary studies suggest that this compound exhibits favorable solubility and stability under physiological conditions, which are essential for its formulation into effective therapeutic agents.

In conclusion,6-Ethoxy-2-hydrazinylbenzo[d]thiazole (CAS No. 16942-73-7) represents a promising candidate for further research in chemical biology and pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will likely lead to significant advancements in medicine.